Cas no 28032-31-7 (Pregna-1,4-diene-3,20-dione,17-(acetyloxy)-9-fluoro-11-hydroxy-16-methyl-21-(phosphonooxy)-, (11b,16b)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,17-(acetyloxy)-9-fluoro-11-hydroxy-16-methyl-21-(phosphonooxy)-, (11b,16b)- (9CI)
• CAS No: 28032-31-7
• MF: C₂₄H₃₂FO₉P
• MW: 514.477652549744
• CID: 288199
• PubChem ID: 56841055
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,17-(acetyloxy)-9-fluoro-11-hydroxy-16-methyl-21-(phosphonooxy)-, (11b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,17-(acetyloxy)-9-fluoro-11-hydroxy-16-methyl-21-(phosphonooxy)-, (11b,16b)- (9CI)
• [(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-17-(2-phosphonooxyacetyl)-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] acetate
• Betamethasone 17-acetate 21-(dihydrogen phosphate)
• 28032-31-7
• DTXSID20182312

• Inchi： 1S/C24H32FO9P/c1-13-9-18-17-6-5-15-10-16(27)7-8-21(15,3)23(17,25)19(28)11-22(18,4)24(13,34-14(2)26)20(29)12-33-35(30,31)32/h7-8,10,13,17-19,28H,5-6,9,11-12H2,1-4H3,(H2,30,31,32)/t13-,17-,18-,19-,21-,22-,23-,24-/m0/s1
• InChI Key： LZQYVDLGJYEPOX-QZIXMDIESA-N
• SMILES： P(=O)(O)(O)OCC([C@]1([C@@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@@]21C)O)F)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 514.17686
• Monoisotopic Mass: 514.176797
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 147

Experimental Properties

• Density: 1.41
• Boiling Point: 666.2°Cat760mmHg
• Flash Point: 356.7°C
• Refractive Index: 1.575
• PSA: 147.43
• LogP: 2.58350